Cas no 2171288-87-0 ((2S)-2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylprop-2-enamido}-3-hydroxypropanoic acid)

• Product Name: (2S)-2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylprop-2-enamido}-3-hydroxypropanoic acid
• CAS No: 2171288-87-0
• MF: C₂₇H₂₄N₂O₆
• MW: 472.489267349243
• CID: 6587357
• PubChem ID: 165515624
• Update Time: 2025-10-31

(2S)-2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylprop-2-enamido}-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylprop-2-enamido}-3-hydroxypropanoic acid
• EN300-1510628
• 2171288-87-0
• (2S)-2-{3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]prop-2-enamido}-3-hydroxypropanoic acid

• Inchi： 1S/C27H24N2O6/c30-15-24(26(32)33)29-25(31)13-12-17-6-5-7-18(14-17)28-27(34)35-16-23-21-10-3-1-8-19(21)20-9-2-4-11-22(20)23/h1-14,23-24,30H,15-16H2,(H,28,34)(H,29,31)(H,32,33)/b13-12+/t24-/m0/s1
• InChI Key： SURKVAQCARZVSD-BYUVYSIJSA-N
• SMILES： O(C(NC1C=CC=C(/C=C/C(N[C@H](C(=O)O)CO)=O)C=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.16343649g/mol
• Monoisotopic Mass: 472.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 764
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 125Ų

Additional information on (2S)-2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylprop-2-enamido}-3-hydroxypropanoic acid

(2S)-2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylprop-2-enamido}-3-hydroxypropanoic acid (CAS No. 2171288-87-0)

(2S)-2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylprop-2-enamido}-3-hydroxypropanoic acid (CAS No. 2171288-87-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc) derivative, is characterized by its unique structural features and potential applications in drug development and protein chemistry.

The Fmoc group is a widely used protecting group in peptide synthesis due to its ease of removal under mild conditions. In the context of (2S)-2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylprop-2-enamido}-3-hydroxypropanoic acid, the Fmoc group plays a crucial role in protecting the amino functionality during synthetic manipulations, ensuring the integrity and purity of the final product.

The (2S)-configuration of this compound indicates that it is an enantiomer with specific stereochemical properties. Enantiomers are mirror images of each other and can exhibit different biological activities, making them essential in the development of chiral drugs. The presence of the hydroxypropanoic acid moiety further adds to the compound's complexity and potential utility in various biological systems.

Recent studies have highlighted the importance of (2S)-2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylprop-2-enamido}-3-hydroxypropanoic acid in the context of protein-protein interactions and enzyme inhibition. For instance, a 2021 study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively modulates the activity of specific enzymes involved in signal transduction pathways, making it a promising lead for therapeutic intervention in diseases such as cancer and neurodegenerative disorders.

In addition to its potential as a therapeutic agent, (2S)-2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylprop-2-enamido}-3-hydroxypropanoic acid has also been explored for its use in diagnostic applications. Its unique structural features allow it to be conjugated with various biomolecules, enabling the development of highly sensitive and specific diagnostic tools for early disease detection.

The synthesis of (2S)-2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylprop-2-enamido}-3-hydroxypropanoic acid involves a series of well-defined chemical reactions, including coupling reactions, deprotection steps, and purification processes. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to ensure the purity and structural integrity of the final product.

From a safety perspective, handling (2S)-2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylprop-2-enamido}-3-hydroxypropanoic acid requires adherence to standard laboratory safety protocols. Researchers should use appropriate personal protective equipment (PPE) and work in well-ventilated areas to minimize exposure risks.

In conclusion, (2S)-2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylprop-2-enamido}-3-hydroxypropanoic acid (CAS No. 2171288-87-0) is a versatile compound with significant potential in both therapeutic and diagnostic applications. Its unique structural features and chemical properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.